1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile

• Molecular Formula: C12H5Cl2N3
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile
• InChI: InChI=1S/C12H5Cl2N3/c13-7-1-2-8-9(3-7)17-11-6(4-15)5-16-12(14)10(8)11/h1-3,5,17H
• InChI Key: VHGGBJVGTYVBTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC3=C2C(=NC=C3C#N)Cl

Description

1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile is a useful research compound. Its molecular formula is C12H5Cl2N3 and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 7-chloro-1-oxo-2,5-dihydro-1H-pyrido[4,3-b]indole-4-carbonitrile (24.95 g, 102 mmol) in dioxane (200 mL) was added POCl3 (79 g, 512 mmol) dropwise at 93° C. The reaction mixture was left to stir at 93° C. for 5 h, cooled to room temperature, and left to stir overnight. The reaction mixture was filtered, washed with MTBE, and dried to give the title compound as an HCl salt. 1H NMR (600 MHz, CD3SOCD3) δ 13.33 (s, 1H); 8.80 (s, 1H); 8.39 (d, 1H); 7.70 (d, 1H); 7.50 (dd, 1H). LRMS (APCI) calc'd for (C12H5Cl2N3) [M+H]+, 262.0. found 261.9.